2-(3-Methoxy-piperidin-1-yl)-ethylamine

• IUPAC Name: 2-(3-methoxypiperidin-1-yl)ethanamine
• InChI: InChI=1S/C8H18N2O/c1-11-8-3-2-5-10(7-8)6-4-9/h8H,2-7,9H2,1H3
• InChI Key: YLFKHSSCRULOOM-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)CCN
• Molecular Formula: C8H18N2O
• DSSTOX Substance ID: DTXSID80709180
• Molecular Weight: 158.24 g/mol
• CAS No.: 911300-67-9

Description

2-(3-Methoxy-piperidin-1-yl)-ethylamine is a chemical compound that belongs to the class of organic compounds known as piperidines. Piperidines are six-membered saturated heterocyclic compounds containing one nitrogen atom. This compound is characterized by the presence of a methoxy group (-OCH₃) attached to the third carbon of the piperidine ring and an ethylamine group (-CH₂CH₂NH₂) attached to the nitrogen atom of the piperidine ring.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of this compound typically begins with piperidine as the starting material.

• Methoxylation: The piperidine ring is first subjected to methoxylation, where a methoxy group is introduced at the third carbon position. This can be achieved using reagents like methyl iodide (CH₃I) in the presence of a base such as potassium carbonate (K₂CO₃).

• Amination: The methoxy-piperidine is then reacted with ethylamine (C₂H₅NH₂) to introduce the ethylamine group. This step often involves nucleophilic substitution reactions.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or distillation to obtain the final product.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, where the ethylamine group can be oxidized to form ethylamine oxide.

• Reduction: Reduction reactions can be performed on the methoxy group, potentially converting it to a hydroxyl group (-OH).

• Substitution: Substitution reactions can occur at the nitrogen atom, where different alkyl or aryl groups can replace the ethylamine group.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be used.

• Substitution: Various alkyl halides and amines can be used as reagents, with reaction conditions often involving heat and a suitable solvent.

Major Products Formed:

• Oxidation: Ethylamine oxide

• Reduction: 2-(3-Hydroxy-piperidin-1-yl)-ethylamine

• Substitution: Various substituted piperidines depending on the reagent used

Scientific Research Applications

2-(3-Methoxy-piperidin-1-yl)-ethylamine has several applications in scientific research:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds.

• Biology: The compound can be used in the study of biological systems, particularly in the investigation of enzyme inhibitors.

• Industry: It can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-(3-Methoxy-piperidin-1-yl)-ethylamine exerts its effects depends on its specific application. For example, in pharmaceuticals, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing its normal function. The molecular targets and pathways involved would vary based on the specific biological or chemical context.

Comparison with Similar Compounds

2-(3-Methoxy-piperidin-1-yl)-ethylamine is similar to other piperidine derivatives, such as:

• Piperidine: The parent compound without any substituents.

• N-Methylpiperidine: Piperidine with a methyl group attached to the nitrogen atom.

• 3-Methoxypiperidine: Piperidine with a methoxy group attached to the third carbon atom.

Uniqueness: The presence of both the methoxy group and the ethylamine group on the piperidine ring makes this compound unique compared to other piperidine derivatives. This combination of functional groups can impart distinct chemical and biological properties to the compound.

Synthesis routes and methods

Procedure details

A mixture of nitrile 282 (3.5 g, 22.7 mmol) and Raney Nickel (50% w/w suspension in water, 8 g) in EtOH (100 mL) and cNH3 (10 mL) was stirred under H2 (60 psi) for 22 h. The mixture was filtered through Celite, the solid washed with EtOH (60 mL) and the solvent evaporated to give diamine 283 as a crude colourless oil (3.48 g, 97%) which was used without further purification: HRMS (FAB+) calcd for C8H19N2O (MH+) m/z 159.14974, found 159.14976.